Cas no 45815-15-4 (4-propoxypyrimidine)

• Product Name: 4-propoxypyrimidine
• CAS No: 45815-15-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1057629
• PubChem ID: 23198177
• Update Time: 2025-04-20

4-propoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-propoxypyrimidine
• Pyrimidine, 4-propoxy- (9CI)
• 45815-15-4

• Inchi： 1S/C7H10N2O/c1-2-5-10-7-3-4-8-6-9-7/h3-4,6H,2,5H2,1H3
• InChI Key： NPNINVURESZUEE-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)CCC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers